Cas no 2418691-52-6 ((9H-fluoren-9-yl)methyl 4-3-iodo-2,4,6-trimethyl-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 4-3-iodo-2,4,6-trimethyl-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate
• CAS No: 2418691-52-6
• MF: C₂₉H₃₁IN₂O₂S
• MW: 598.538118600845
• CID: 5677552
• PubChem ID: 165770621
• Update Time: 2025-07-25

(9H-fluoren-9-yl)methyl 4-3-iodo-2,4,6-trimethyl-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl 4-[3-iodo-2,4,6-trimethyl-5-(sulfanylmethyl)phenyl]piperazine-1-carboxylate
• EN300-26632135
• 2418691-52-6
• (9H-fluoren-9-yl)methyl 4-3-iodo-2,4,6-trimethyl-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate

• Inchi： 1S/C29H31IN2O2S/c1-18-26(17-35)19(2)28(20(3)27(18)30)31-12-14-32(15-13-31)29(33)34-16-25-23-10-6-4-8-21(23)22-9-5-7-11-24(22)25/h4-11,25,35H,12-17H2,1-3H3
• InChI Key： SPVPRFSWXAPUTC-UHFFFAOYSA-N
• SMILES： IC1C(C)=C(CS)C(C)=C(C=1C)N1CCN(C(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1

Computed Properties

• Exact Mass: 598.11510g/mol
• Monoisotopic Mass: 598.11510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 710
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 33.8Ų

Additional information on (9H-fluoren-9-yl)methyl 4-3-iodo-2,4,6-trimethyl-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate

Introduction to (9H-fluoren-9-yl)methyl 4-3-iodo-2,4,6-trimethyl-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate (CAS No. 2418691-52-6)

Compound with the CAS number 2418691-52-6 and the product name (9H-fluoren-9-yl)methyl 4-3-iodo-2,4,6-trimethyl-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal research. The intricate arrangement of its functional groups, including the fluoren moiety and the piperazine ring, suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

The molecular framework of this compound is notable for its combination of aromatic and heterocyclic systems. The presence of a fluoren group at the 9-position of the molecule not only contributes to its structural complexity but also imparts unique electronic properties that may enhance its binding affinity to biological receptors. This is particularly relevant in the context of developing novel therapeutic agents where molecular recognition is crucial.

The substituents on the phenyl ring, specifically the 3-iodo, 2,4,6-trimethyl, and sulfanylmethyl groups, further refine the compound's pharmacological profile. The iodine atom, for instance, can serve as a handle for further chemical modifications or cross-coupling reactions, enabling the synthesis of derivatives with tailored properties. Meanwhile, the methyl groups and the sulfanylmethyl group introduce steric and electronic effects that can modulate the compound's interactions with biological targets.

In recent years, there has been growing interest in exploring piperazine derivatives as pharmacophores due to their well-documented efficacy in various therapeutic areas. The piperazine ring in this compound not only enhances its solubility but also provides a scaffold for hydrogen bonding interactions, which are critical for drug-receptor binding. This makes it an attractive candidate for developing drugs that require precise targeting and high affinity.

The sulfanylmethyl group on the phenyl ring is particularly noteworthy as it can participate in diverse chemical reactions, including nucleophilic substitution and condensation reactions. This versatility allows for the synthesis of a wide range of derivatives that can be optimized for specific biological activities. Such functional groups are often employed in medicinal chemistry to fine-tune pharmacokinetic properties and improve drug-like characteristics.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of each substituent must be carefully controlled to avoid unwanted side reactions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, are often employed to achieve the desired molecular architecture efficiently.

The potential applications of this compound are vast and span across multiple therapeutic areas. Its structural features suggest that it may have activity in central nervous system disorders, where piperazine derivatives are known to exhibit efficacy. Additionally, its complex molecular structure may make it suitable for targeting other diseases where precise molecular recognition is essential.

In conclusion, (9H-fluoren-9-yl)methyl 4-3-iodo-2,4,6-trimethyl-5-(sulfanylmethyl)phenylpiperazine-1-carboxylate (CAS No. 2418691-52-6) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and functional groups make it a promising candidate for further research and development. As our understanding of biological targets continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of novel therapeutic agents.